N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C21H23N3O4S/c1-26-15-6-8-16(9-7-15)27-14-18-23-19(28-24-18)13-22-20(25)21(10-2-3-11-21)17-5-4-12-29-17/h4-9,12H,2-3,10-11,13-14H2,1H3,(H,22,25)
• InChI Key: YSFOXZGEEDLVPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=NOC(=N2)CNC(=O)C3(CCCC3)C4=CC=CS4
• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol

Description

N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C21H23N3O4S and its molecular weight is 413.49. The purity is usually 95%.
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Scientific Research Applications

Chemotherapeutic and Antimicrobial Applications

Research by Kaya et al. (2017) on derivatives incorporating 1,3,4-oxadiazole and benzothiazole moieties, starting from 3-methoxyphenol, unveiled compounds with significant in vitro antimicrobial activity against various gram-positive and gram-negative bacteria, as well as fungi. Additionally, these compounds demonstrated antiproliferative activity against human tumor cell lines, indicating their potential as chemotherapeutic agents. The presence of the 1,3,4-oxadiazole ring in these derivatives suggests the structural relevance to the target compound and its possible application in developing new chemotherapeutic and antimicrobial agents (Kaya et al., 2017).

Nematocidal Activity

Liu et al. (2022) synthesized novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group and evaluated their nematocidal activities. Compounds with the 1,2,4-oxadiazole structure showed promising activity against Bursaphelenchus xylophilus, a pine wood nematode, highlighting the potential of such derivatives in addressing parasitic nematode infections (Liu et al., 2022).

Enzymatic Activity Modulation

Research into dihydropyrimidine derivatives with 1,3,4-oxadiazole groups by Lalpara et al. (2021) focused on their antidiabetic potential through α-amylase inhibition, a key enzyme in carbohydrate digestion. This suggests that compounds with the 1,3,4-oxadiazole structure could modulate enzymatic activities, providing a basis for the development of novel antidiabetic therapies (Lalpara et al., 2021).